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Compound of Interest

Compound Name: Angelic Acid Methyl Ester

Cat. No.: B153205 Get Quote

An In-depth Technical Guide to the Physical Constants and Data of Angelic Acid Methyl Ester

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical entities is paramount. This document provides a

comprehensive overview of the physical constants, spectroscopic data, and relevant

experimental protocols for Angelic Acid Methyl Ester (also known as methyl angelate).

Chemical Identity and Structure
Angelic acid methyl ester is the methyl ester of angelic acid, the cis isomer of 2-methyl-2-

butenoic acid. Its structure is characterized by a carbon-carbon double bond, with the methyl

and methoxycarbonyl groups on the same side of the double bond.

IUPAC Name: methyl (2Z)-2-methylbut-2-enoate

Synonyms: Angelic Acid Methyl Ester, (Z)-2-Methyl-2-butenoic Acid Methyl Ester, 2-

Methylisocrotonic Acid Methyl Ester, Methyl (Z)-2-Methyl-2-butenoate, Methyl 2-

Methylisocrotonate[1]

CAS Number: 5953-76-4[1][2][3][4][5]

Molecular Formula: C₆H₁₀O₂[1][2][3][4][5]

Molecular Weight: 114.14 g/mol [1][2][3][4][5]
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Physical and Chemical Properties
The physical properties of Angelic Acid Methyl Ester are summarized in the table below. This

data is critical for its handling, storage, and application in experimental settings.

Property Value Reference(s)

Appearance
Colorless to light yellow, clear

liquid
[1][6][7]

Physical State Liquid (at 20 °C) [1][2][7]

Boiling Point 130 °C (at 760 mmHg) [1][6][7][8][9]

Specific Gravity 0.95 (at 20/20 °C) [1][2][6][7]

Refractive Index 1.43 - 1.434 (at 20 °C) [1][2][6]

Flash Point 35 °C [1][7][8]

Solubility

Soluble in methanol and other

alcohols.[1][6][7][8][9]

Estimated water solubility of

3813 mg/L at 25 °C.[8]

Purity Typically >95.0% (by GC) [1][7]

Storage Conditions
Refrigerated (0-10°C).[1][6][7]

[9] Heat sensitive.[1][2][7]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of

Angelic Acid Methyl Ester.
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Spectroscopic Method Key Observations Reference(s)

¹H NMR

The proton NMR spectrum is

used to confirm the molecular

structure.

[1][10]

IR Spectroscopy

The infrared spectrum confirms

the presence of functional

groups. A strong absorption

peak around 1730 cm⁻¹ is

indicative of the ester carbonyl

group, while peaks near 1180

and 950 cm⁻¹ further support

the ester functionality.[10][11]

Mass Spectrometry

Gas chromatography-mass

spectrometry (GC-MS) data is

available for the compound,

confirming its molecular

weight.[3]

Experimental Protocols
The synthesis and purification of Angelic Acid Methyl Ester, as well as its use in the synthesis

of other angelates, involve specific laboratory procedures.

Synthesis and Purification via Fractional Distillation
A common method to obtain pure Angelic Acid involves the separation of its methyl ester from

the more stable tiglic acid isomer.[12]

Esterification: A mixture of angelic acid and tiglic acid is reacted with methanol in the

presence of an acid catalyst, such as sulfuric acid, to convert the acids to their

corresponding methyl esters.

Fractional Distillation: The resulting mixture of methyl angelate and methyl tiglate is

separated using a fractional distillation apparatus. This process is conducted under reduced
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pressure to lower the boiling points and prevent the heat-induced isomerization of the less

stable methyl angelate to methyl tiglate.[12]

Collection: The fraction that distills at the boiling point corresponding to methyl angelate

(adjusted for the reduced pressure) is collected.

Hydrolysis (Optional): If pure angelic acid is the desired product, the collected methyl

angelate is then hydrolyzed using a mild base (e.g., sodium hydroxide solution), followed by

acidification to yield angelic acid.[12]

Synthesis of Novel Angelate Esters via
Transesterification
Methyl angelate can serve as a starting material for the synthesis of other angelate esters.[10]

[13]

Reaction Setup: Methyl angelate is combined with a desired alcohol (e.g., amyl alcohol, 3-

methyl-2-butenyl alcohol) in a solvent such as toluene. An ester exchange catalyst, for

instance, dioctyltin laurate, is added to the mixture.[10][13]

Reaction Conditions: The mixture is heated under reflux. To drive the equilibrium towards the

product, the methanol generated during the reaction is continuously removed. This can be

achieved by using a Soxhlet extractor containing a drying agent like molecular sieves.[10]

[13]

Purification: After the reaction is complete, the resulting product mixture is subjected to

distillation, often under reduced pressure, to isolate the desired novel angelate ester.[10][13]

Visualized Experimental Workflow
The following diagram illustrates the workflow for the purification of angelic acid, which involves

the key intermediate, Angelic Acid Methyl Ester.
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Workflow for Angelic Acid Purification via Methyl Ester Intermediate
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Click to download full resolution via product page

Caption: Workflow for the purification of Angelic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b153205?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/US/en/p/A1126
https://labproinc.com/products/methyl-angelate-25ml-a1126-25ml
https://spectrabase.com/spectrum/mvvPLB2j8t
https://cymitquimica.com/products/54-OR931539/angelic-acid-methyl-ester/
https://www.scbt.com/p/methyl-angelate-5953-76-4
https://www.chemicalbook.com/price-india/ANGELIC-ACID-METHYL-ESTER.htm
https://www.chemicalbook.com/price-india/ANGELIC-ACID-METHYL-ESTER.htm
https://www.tcichemicals.com/CH/en/p/A1126
https://www.thegoodscentscompany.com/data/rw1512001.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8245849.htm
https://patents.google.com/patent/EP0112394B1/en
https://patents.google.com/patent/EP0112394B1/en
https://chemistry.stackexchange.com/questions/169945/how-to-interpret-this-pair-of-ir-and-1h-nmr-spectra
https://www.benchchem.com/pdf/Technical_Support_Center_Angelic_Acid_Extraction_Purification.pdf
https://patents.google.com/patent/EP0112394A1/en
https://patents.google.com/patent/EP0112394A1/en
https://www.benchchem.com/product/b153205#angelic-acid-methyl-ester-physical-constants-and-data
https://www.benchchem.com/product/b153205#angelic-acid-methyl-ester-physical-constants-and-data
https://www.benchchem.com/product/b153205#angelic-acid-methyl-ester-physical-constants-and-data
https://www.benchchem.com/product/b153205#angelic-acid-methyl-ester-physical-constants-and-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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